Benzyl N-acetyl-4,6-O-benzylidene-alpha-isomuramic acid
Benzyl N-acetyl-4,6-O-benzylidene-alpha-isomuramic acid
Brand Name:
Vulcanchem
CAS No.:
730911-70-3
VCID:
VC21112281
InChI:
InChI=1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)/t15-,19+,20+,21+,22+,24?,25-/m0/s1
SMILES:
CC(C(=O)O)OC1C(C(OC2C1OC(OC2)C3=CC=CC=C3)OCC4=CC=CC=C4)NC(=O)C
Molecular Formula:
C₂₅H₂₉NO₈
Molecular Weight:
471.5 g/mol
Benzyl N-acetyl-4,6-O-benzylidene-alpha-isomuramic acid
CAS No.: 730911-70-3
Cat. No.: VC21112281
Molecular Formula: C₂₅H₂₉NO₈
Molecular Weight: 471.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 730911-70-3 |
|---|---|
| Molecular Formula | C₂₅H₂₉NO₈ |
| Molecular Weight | 471.5 g/mol |
| IUPAC Name | (2S)-2-[[(4aR,6S,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]propanoic acid |
| Standard InChI | InChI=1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)/t15-,19+,20+,21+,22+,24?,25-/m0/s1 |
| Standard InChI Key | JPPMVSNCFXDOJX-WAUMRMSNSA-N |
| Isomeric SMILES | C[C@@H](C(=O)O)O[C@@H]1[C@H]([C@H](O[C@H]2[C@H]1OC(OC2)C3=CC=CC=C3)OCC4=CC=CC=C4)NC(=O)C |
| SMILES | CC(C(=O)O)OC1C(C(OC2C1OC(OC2)C3=CC=CC=C3)OCC4=CC=CC=C4)NC(=O)C |
| Canonical SMILES | CC(C(=O)O)OC1C(C(OC2C1OC(OC2)C3=CC=CC=C3)OCC4=CC=CC=C4)NC(=O)C |
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